1,1-Dioxo-3-(propan-2-yl)-1lambda6-thiolane-3-carbaldehyde

• Molecular Formula: C8H14O3S
• Molecular Weight: 190.26 g/mol
• IUPAC Name: 1,1-dioxo-3-propan-2-ylthiolane-3-carbaldehyde
• InChI: InChI=1S/C8H14O3S/c1-7(2)8(5-9)3-4-12(10,11)6-8/h5,7H,3-4,6H2,1-2H3
• InChI Key: RRCXPLGXHPYDCN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1(CCS(=O)(=O)C1)C=O

Description

1,1-Dioxo-3-(propan-2-yl)-1lambda6-thiolane-3-carbaldehyde is a sulfolane (tetrahydrothiophene-1,1-dioxide) derivative featuring a unique substitution pattern at position 3 of the five-membered ring. The compound contains two distinct substituents: a propan-2-yl (isopropyl) group and a carbaldehyde moiety. The sulfone group (-SO₂) contributes to its polarity, while the isopropyl group enhances lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1-Dioxo-3-(propan-2-yl)-1lambda6-thiolane-3-carbaldehyde typically involves the reaction of a thiolane derivative with an appropriate aldehyde under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as a Lewis acid, to facilitate the formation of the desired product. The reaction conditions, including temperature and solvent, are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of 1,1-Dioxo-3-(propan-2-yl)-1lambda6-thiolane-3-carbaldehyde involves large-scale synthesis using automated reactors and continuous flow processes. The use of advanced technologies ensures consistent quality and high efficiency in the production process. Quality control measures, such as chromatography and spectroscopy, are employed to monitor the purity and composition of the final product.

Chemical Reactions Analysis

Types of Reactions

1,1-Dioxo-3-(propan-2-yl)-1lambda6-thiolane-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: The thiolane ring can undergo substitution reactions with nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, alcohols, and substituted thiolane derivatives.

Scientific Research Applications

1,1-Dioxo-3-(propan-2-yl)-1lambda6-thiolane-3-carbaldehyde is utilized in various scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound is used in studies related to enzyme inhibition and protein interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,1-Dioxo-3-(propan-2-yl)-1lambda6-thiolane-3-carbaldehyde involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or altering the enzyme’s conformation. The pathways involved in its mechanism of action include oxidative stress response and signal transduction pathways.

Comparison with Similar Compounds

Key Observations:

Lipophilicity : The target compound’s isopropyl group likely increases its XLogP3 compared to the pyrazole derivative (-0.8), suggesting greater membrane permeability in biological systems.

Hydrogen Bonding: The absence of hydrogen bond donors in the target compound contrasts with the carboxylic acid-containing derivatives (HB donors = 1), which may exhibit higher solubility in polar solvents or basic conditions .

Reactivity : The aldehyde group in the target compound enables nucleophilic addition reactions (e.g., Schiff base formation), whereas carboxylic acid derivatives are suited for salt formation or esterification.

Target Compound Insights :

• The isopropyl group may improve lipid solubility, favoring applications in drug delivery or agrochemicals.
• The aldehyde’s reactivity could be exploited in crosslinking reactions or as a precursor for heterocyclic compounds.

Biological Activity

1,1-Dioxo-3-(propan-2-yl)-1lambda6-thiolane-3-carbaldehyde is a sulfur-containing organic compound notable for its unique thiolane ring structure and the presence of both dioxo and aldehyde functional groups. This compound has attracted attention in medicinal chemistry and organic synthesis due to its potential biological activities.

The molecular formula of 1,1-Dioxo-3-(propan-2-yl)-1lambda6-thiolane-3-carbaldehyde is $C_8H_{14}O_3S$ with a molecular weight of approximately 190.26 g/mol. The presence of the dioxo and carbaldehyde functionalities enhances its reactivity, making it a valuable intermediate in various chemical reactions.

Key Structural Features

Feature	Description
Molecular Formula	$C_8H_{14}O_3S$
Molecular Weight	190.26 g/mol
Functional Groups	Dioxo, aldehyde
Ring Structure	Thiolane ring

Biological Activity

The biological activity of 1,1-Dioxo-3-(propan-2-yl)-1lambda6-thiolane-3-carbaldehyde has been explored in several studies, focusing on its antioxidant properties and potential therapeutic applications.

Antioxidant Activity

Research indicates that compounds with similar structural motifs exhibit significant antioxidant activity. For instance, studies have shown that derivatives of thiolane compounds can demonstrate antioxidant potency comparable to ascorbic acid, suggesting that 1,1-Dioxo-3-(propan-2-yl)-1lambda6-thiolane-3-carbaldehyde may possess similar properties. Antioxidants are crucial in combating oxidative stress-related diseases, making this compound a candidate for further exploration in drug development .

The mechanisms through which 1,1-Dioxo-3-(propan-2-yl)-1lambda6-thiolane-3-carbaldehyde exerts its biological effects are not fully elucidated. However, it is hypothesized that the compound interacts with various biomolecules, including proteins and enzymes, influencing pathways related to oxidative stress and inflammation. Molecular docking studies can provide insights into binding affinities with specific targets such as the Keap1 protein, which plays a significant role in cellular defense mechanisms against oxidative damage .

Case Studies

Several case studies have investigated the biological activity of related compounds:

• Antioxidant Potency : A study evaluated the total antioxidant capacity (TAC) of newly synthesized thiophene derivatives, revealing that certain compounds demonstrated significant antioxidant activity comparable to established antioxidants like ascorbic acid .
• Molecular Docking : Research involving molecular docking simulations has highlighted the interactions between thiolane derivatives and key proteins involved in oxidative stress response pathways. These studies suggest potential therapeutic roles for these compounds in managing oxidative stress-related conditions .